Cas no 27572-71-0 (4-(Trifluoromethylsulfonylamino)phenol)

• Product Name: 4-(Trifluoromethylsulfonylamino)phenol
• CAS No: 27572-71-0
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 5066356
• Update Time: 2025-06-11

4-(Trifluoromethylsulfonylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethylsulfonylamino)phenol
• 1,1,1-trifluoro-N-(4-hydroxyphenyl)methanesulfonamide
• Methanesulfonamide, 1,1,1-trifluoro-N-(4-hydroxyphenyl)-
• Trifluoro-N-(4-hydroxyphenyl)mathanesulfonamide
• 4-(Trifluoromethylsulfonylamino)phenol

• Inchi： 1S/C7H6F3NO3S/c8-7(9,10)15(13,14)11-5-1-3-6(12)4-2-5/h1-4,11-12H
• InChI Key： KMVWJIAZVARRFQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(Trifluoromethylsulfonylamino)phenol

Introduction to 4-(Trifluoromethylsulfonylamino)phenol (CAS No. 27572-71-0)

4-(Trifluoromethylsulfonylamino)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 27572-71-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethylsulfonylamino functional group, which imparts unique chemical properties making it valuable in synthetic chemistry and drug development. The phenol moiety further enhances its reactivity, offering multiple avenues for functionalization and derivatization.

The structural features of 4-(Trifluoromethylsulfonylamino)phenol make it a versatile intermediate in the synthesis of various bioactive molecules. The trifluoromethylsulfonylamino group is particularly noteworthy due to its ability to influence the electronic and steric properties of adjacent functional groups. This characteristic has been exploited in the design of novel pharmacophores, particularly in the development of inhibitors targeting enzyme-catalyzed reactions.

In recent years, there has been growing interest in the application of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and overall pharmacological activity. The trifluoromethylsulfonylamino moiety, in particular, has been shown to improve the lipophilicity and binding interactions of drug candidates, making it a preferred scaffold in modern drug discovery programs.

One of the most compelling aspects of 4-(Trifluoromethylsulfonylamino)phenol is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The phenol group's ability to participate in hydrogen bonding interactions further enhances its utility as a building block in medicinal chemistry.

The pharmaceutical industry has been particularly keen on exploring fluorinated sulfonylaminates due to their demonstrated efficacy in modulating biological pathways. For instance, derivatives of 4-(Trifluoromethylsulfonylamino)phenol have been investigated for their potential as kinase inhibitors, which are critical in cancer therapy. The trifluoromethyl group's electron-withdrawing nature stabilizes carbanions and enols, facilitating reactions that would otherwise be unfeasible under standard conditions.

Moreover, the agrochemical sector has also benefited from the use of trifluoromethylsulfonylamino containing compounds. These derivatives exhibit enhanced pesticidal and herbicidal properties, making them effective in protecting crops from pests and weeds. The structural rigidity provided by the sulfonyl group contributes to the compound's stability under environmental conditions, ensuring prolonged activity once applied.

Recent advances in synthetic methodologies have further expanded the applications of 4-(Trifluoromethylsulfonylamino)phenol. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled researchers to introduce additional functional groups with high precision, creating libraries of analogues for high-throughput screening. This approach has accelerated the discovery process, allowing for rapid optimization of lead compounds.

The biological activity of 4-(Trifluoromethylsulfonylamino)phenol and its derivatives has been extensively studied in vitro and in vivo. Preliminary results suggest that certain analogues exhibit potent inhibitory effects on enzymes implicated in disease pathogenesis. For example, studies have shown that modifications at the aromatic ring or the sulfonylamine moiety can significantly alter binding affinity and selectivity towards target enzymes.

In conclusion, 4-(Trifluoromethylsulfonylamino)phenol (CAS No. 27572-71-0) represents a valuable building block in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve, it is likely that this compound will play an even greater role in future drug discovery efforts.